Cas no 29052-09-3 (Butanoic acid,3-cyanophenyl ester)

• Product Name: Butanoic acid,3-cyanophenyl ester
• CAS No: 29052-09-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 239387
• PubChem ID: 551253
• Update Time: 2025-04-19

Butanoic acid,3-cyanophenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-cyanophenyl ester
• (3-cyanophenyl) butanoate
• Benzonitrile, m-hydroxy-, butyrate (ester) (8CI)
• Butanoicacid, 3-cyanophenyl ester (9CI)
• Butyric acid, ester with m-hydroxybenzonitrile(8CI)
• 3-Cyanophenyl butyrate
• RIBBUKPANOBMDY-UHFFFAOYSA-N
• Butyric acid, ester with m-hydroxybenzonitrile
• DTXSID30338803
• 3-Cyanophenyl butyrate #
• 29052-09-3

• Inchi： 1S/C11H11NO2/c1-2-4-11(13)14-10-6-3-5-9(7-10)8-12/h3,5-7H,2,4H2,1H3
• InChI Key： RIBBUKPANOBMDY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)C(CCC)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1Ų